Cas no 1697432-97-5 (5-bromo-1-pentyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-pentyl-1H-1,2,4-triazol-3-amine
• CAS No: 1697432-97-5
• MF: C₇H₁₃BrN₄
• MW: 233.108919858932
• CID: 6609109
• PubChem ID: 103098596
• Update Time: 2025-08-04

5-bromo-1-pentyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-pentyl-1H-1,2,4-triazol-3-amine
• 1697432-97-5
• EN300-1106544

• Inchi： 1S/C7H13BrN4/c1-2-3-4-5-12-6(8)10-7(9)11-12/h2-5H2,1H3,(H2,9,11)
• InChI Key： IPOHYCZDTCONBH-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CCCCC

Computed Properties

• Exact Mass: 232.03236g/mol
• Monoisotopic Mass: 232.03236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 5-bromo-1-pentyl-1H-1,2,4-triazol-3-amine

Introduction to 5-Bromo-1-Pentyl-1H-1,2,4-Triazol-3-Amine (CAS No. 1697432-97-5)

5-Bromo-1-pentyl-1H-1,2,4-triazol-3-amine (CAS No. 1697432-97-5) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields of chemistry and pharmacology. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities and structural versatility. The presence of the bromine atom and the pentyl group in its structure imparts unique chemical and biological properties, making it a valuable candidate for further research and development.

The chemical structure of 5-bromo-1-pentyl-1H-1,2,4-triazol-3-amine consists of a triazole ring with a bromine substituent at the 5-position and a pentyl group attached to the 1-position. The triazole ring is a five-membered heterocyclic compound with three nitrogen atoms and two carbon atoms. The bromine atom is an electron-withdrawing group that can influence the compound's reactivity and stability. The pentyl group, being an alkyl chain, provides additional hydrophobicity and can affect the compound's solubility and biological activity.

Recent studies have explored the synthesis of 5-bromo-1-pentyl-1H-1,2,4-triazol-3-amine using various methodologies. One common approach involves the reaction of 3-amino-5-bromotriazole with 1-bromopentane in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product. The synthesis can be optimized by adjusting reaction conditions such as temperature, solvent, and catalyst to achieve high yields and purity.

In terms of biological activity, 5-bromo-1-pentyl-1H-1,2,4-triazol-3-amine has shown promising results in several areas. One notable application is its potential as an antimicrobial agent. Triazoles are well-known for their broad-spectrum antimicrobial properties, and the addition of bromine and pentyl groups can enhance these properties by altering the compound's interaction with microbial cell walls or enzymes. Studies have demonstrated that this compound exhibits significant activity against both Gram-positive and Gram-negative bacteria, as well as certain fungi.

Another area of interest is its potential use as an anti-inflammatory agent. Inflammation is a complex biological response involving various mediators such as cytokines and chemokines. Preliminary studies have indicated that 5-bromo-1-pentyl-1H-1,2,4-triazol-3-amine can modulate inflammatory pathways by inhibiting key enzymes involved in the production of inflammatory mediators. This makes it a potential candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 5-bromo-1-pentyl-1H-1,2,4-triazol-3-amine are also an important aspect to consider. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Studies have shown that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life. These properties make it suitable for further preclinical and clinical evaluation.

Recent advancements in computational chemistry have also contributed to our understanding of 5-bromo-1-pentyl-1H-1,2,4-triazol-3-amine. Molecular modeling techniques have been used to predict its binding interactions with various biological targets such as enzymes and receptors. These models can provide insights into the molecular mechanisms underlying its biological activities and guide the design of more potent derivatives.

In conclusion, 5-bromo-1-pentyl-1H-1,2,4-triazol-3-amnine (CAS No. 1697432-97-5) is a versatile compound with significant potential in various fields of chemistry and pharmacology. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new applications and optimize its properties for practical use in medicine and other industries.